Trilaciclib hydrochloride
Trilaciclib hydrochloride
Trilaciclib hydrochloride is a CDK4/6 inhibitor with IC50s of 1 nM and 4 nM for CDK4 and CDK6, respectively.
Brand Name:
Vulcanchem
CAS No.:
1977495-97-8
VCID:
VC0006751
InChI:
InChI=1S/C24H30N8O.2ClH/c1-30-9-11-31(12-10-30)18-5-6-20(25-15-18)28-23-26-14-17-13-19-22(33)27-16-24(7-3-2-4-8-24)32(19)21(17)29-23;;/h5-6,13-15H,2-4,7-12,16H2,1H3,(H,27,33)(H,25,26,28,29);2*1H
SMILES:
CN1CCN(CC1)C2=CN=C(C=C2)NC3=NC=C4C=C5C(=O)NCC6(N5C4=N3)CCCCC6.Cl.Cl
Molecular Formula:
C₂₄H₃₂Cl₂N₈O
Molecular Weight:
519.47
Trilaciclib hydrochloride
CAS No.: 1977495-97-8
Inhibitors
VCID: VC0006751
Molecular Formula: C₂₄H₃₂Cl₂N₈O
Molecular Weight: 519.47
| CAS No. | 1977495-97-8 |
|---|---|
| Product Name | Trilaciclib hydrochloride |
| Molecular Formula | C₂₄H₃₂Cl₂N₈O |
| Molecular Weight | 519.47 |
| IUPAC Name | 4-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]spiro[1,3,5,11-tetrazatricyclo[7.4.0.02,7]trideca-2,4,6,8-tetraene-13,1'-cyclohexane]-10-one;dihydrochloride |
| Standard InChI | InChI=1S/C24H30N8O.2ClH/c1-30-9-11-31(12-10-30)18-5-6-20(25-15-18)28-23-26-14-17-13-19-22(33)27-16-24(7-3-2-4-8-24)32(19)21(17)29-23;;/h5-6,13-15H,2-4,7-12,16H2,1H3,(H,27,33)(H,25,26,28,29);2*1H |
| Standard InChIKey | BRCYOXKEDFAUSA-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=CN=C(C=C2)NC3=NC=C4C=C5C(=O)NCC6(N5C4=N3)CCCCC6.Cl.Cl |
| Description | Trilaciclib hydrochloride is a CDK4/6 inhibitor with IC50s of 1 nM and 4 nM for CDK4 and CDK6, respectively. |
| Reference | [1]. Bisi JE, et al. Preclinical Characterization of G1T28: A Novel CDK4/6 Inhibitor for Reduction of Chemotherapy-Induced Myelosuppression. Mol Cancer Ther. 2016 May;15(5):783-93. |
| PubChem Compound | 124081865 |
| Last Modified | Dec 05 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume